Potassium tetraethynylborate

• Molecular Formula: C8H4BK
• Molecular Weight: 150.03 g/mol
• IUPAC Name: potassium;tetraethynylboranuide
• InChI: InChI=1S/C8H4B.K/c1-5-9(6-2,7-3)8-4;/h1-4H;/q-1;+1
• InChI Key: PESUPMNSZGLKJA-UHFFFAOYSA-N
• Canonical SMILES: [B-](C#C)(C#C)(C#C)C#C.[K+]

Description

Potassium tetraethynylborate is an alkynylborate salt and a terminal acetylenic compound. It contains a tetraethynylborate.

Scientific Research Applications

1. CO2 Transport and Separation

Potassium tetrafluoroborate (KBF4) has been utilized as a carrier for CO2 transport in polymer electrolyte membranes. When incorporated into poly (ether-block-amide) (PEBAX-5513), KBF4 enhanced the membrane's CO2 separation performance significantly, exhibiting a selectivity of 27.9. This improvement is attributed to the reversible interaction of dissociated potassium ions with CO2 molecules (Lee & Kang, 2021).

2. Ion-Channel Research

Tetraethylammonium (TEA+), a compound related to potassium tetraethynylborate, is commonly used in neuron research for reversible blockade of K channels. It has been observed that intracellular perfusion of voltage-clamped squid giant axons with TEA+ can irreversibly decrease potassium current, which is preventable by the addition of extracellular K+ (Khodakhah, Melishchuk, & Armstrong, 1997).

3. Agricultural Research

Research on potassium in agriculture, which may involve compounds like potassium tetraethynylborate, has indicated the need for further study in soil K availability, plant stress situations involving K, and the interaction between K and specific micronutrients. This research is pivotal for understanding K's role in crop nutrition and stress mitigation (Römheld & Kirkby, 2010).

4. Biochemical and Genetic Research

Potassium tetraborate, a related compound, has been researched for its genetic and biochemical effects. Studies have indicated that it is non-genotoxic and can increase antioxidant capacity in human peripheral blood lymphocytes (Çelikezen, Turkez, Toğar, & İzgi, 2014).

5. Analytical Chemistry

In analytical chemistry, potassium tetraphenylborate is used for the determination of various compounds. For instance, it has been employed in conductimetric determinations of pharmaceutical compounds through ion-associate complex formation (Issa, El-Hawary, & Ahmed, 2000).

6. Battery Research

Potassium tetraphenylborate has applications in battery research. For example, reversible potassium-ion intercalation into graphite electrodes has been demonstrated using potassium bis(fluorosulfonyl)imide and vinyl ethylene carbonate in glyoxal-based electrolytes, offering potential advancements in battery technologies (Medenbach, Meyer, & Balducci, 2021).